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Compound of Interest

Compound Name: 2-(4-Biphenyl)ethylamine

Cat. No.: B093827

Application Notes and Protocols for 2-(4-
Biphenyl)ethylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of 2-(4-Biphenyl)ethylamine. The information is intended to guide laboratory

personnel in minimizing risks and employing this chemical compound in a safe and effective
manner.

Chemical and Physical Properties

2-(4-Biphenyl)ethylamine is a primary amine with a biphenyl moiety. Its properties make it a
useful building block in organic synthesis and medicinal chemistry.
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Property Value Reference
CAS Number 17027-51-9 [1]
Molecular Formula Ci4H1sN [1]
Molecular Weight 197.28 g/mol [1]
Appearance White to off-white solid/powder  [1]
Melting Point 50-54 °C [1]
Boiling Point Not available
Solubility Soluble in water, ethanol, and

chloroform; insoluble in ether.
pKa (Predicted) 9.81+£0.10 [2]

Safety and Hazard Information

2-(4-Biphenyl)ethylamine is classified as an irritant. Appropriate personal protective

equipment (PPE) and handling procedures are essential to ensure laboratory safety.

~HS H | Classificati

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation

Source:[3]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this compound. The following PPE is

recommended:
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Protection Type Specification

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat.

Use in a well-ventilated area or with a fume
) ) hood. If dusts are generated, a NIOSH-
Respiratory Protection ] ) ] i
approved respirator with a particulate filter may

be necessary.

Toxicology Data (Estimated)

No specific LD50 data is available for 2-(4-Biphenyl)ethylamine. The following table provides
acute toxicity data for the related compound, phenethylamine, in mice, which may serve as a
conservative estimate of potential toxicity.

Compound Route LD50 (mg/kg) Species Reference
Phenethylamine Intraperitoneal 125-200 Mouse [4]
Phenethylamine Oral 325 Mouse [4]

Note: This data is for a structurally related compound and should be used for estimation
purposes only. All necessary safety precautions should be taken when handling 2-(4-
Biphenyl)ethylamine.

Storage and Handling Procedures

Proper storage and handling are crucial for maintaining the stability and integrity of 2-(4-
Biphenyl)ethylamine.
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Procedure Recommendation

Store in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible

Storage
J substances. Recommended storage
temperature is between 10°C and 25°C.
Avoid contact with skin, eyes, and clothing.
Handling Avoid breathing dust. Wash thoroughly after

handling.

o Strong oxidizing agents, acids, and acid
Incompatibilities ]
chlorides.

Experimental Protocol: Synthesis of N-(2-(4-
biphenyl)ethyl)acetamide

This protocol details the N-acetylation of 2-(4-Biphenyl)ethylamine to form N-(2-(4-
biphenyl)ethyl)acetamide, a derivative with potential biological activity.[5][6]

Materials and Reagents
e 2-(4-Biphenyl)ethylamine

e Acetic anhydride

o Triethylamine (or another suitable base)

e Dichloromethane (DCM) or other suitable aprotic solvent
e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

« Silica gel for column chromatography
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» Ethyl acetate and hexanes for chromatography
Equipment

e Round-bottom flask

e Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

 Rotary evaporator

e Glassware for column chromatography

* NMR spectrometer and/or mass spectrometer for product characterization

Procedure

e Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-(4-Biphenyl)ethylamine (1.0
eq) in dichloromethane. Place the flask in an ice bath and stir the solution.

» Addition of Reagents: To the cooled solution, add triethylamine (1.2 eq) followed by the
dropwise addition of acetic anhydride (1.1 eq).

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or
until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

o Work-up:
o Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.
o Transfer the mixture to a separatory funnel and separate the organic layer.
o Wash the organic layer sequentially with water and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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o Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude product.

« Purification: Purify the crude N-(2-(4-biphenyl)ethyl)acetamide by silica gel column
chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in
hexanes).

o Characterization: Confirm the structure and purity of the final product using techniques such
as 'H NMR, 13C NMR, and mass spectrometry.

Visualizations
Workflow for Safe Handling and Synthesis

The following diagram illustrates the logical workflow from initial risk assessment to the final
synthesized product, emphasizing safety at each step.
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Workflow for Synthesis of N-(2-(4-biphenyl)ethyl)acetamide
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Caption: Workflow for the synthesis of N-(2-(4-biphenyl)ethyl)acetamide.
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Logical Relationship for Safe Handling

This diagram outlines the key considerations for the safe handling of 2-(4-
Biphenyl)ethylamine.

Safe Handling Procedures for 2-(4-Biphenyl)ethylamine
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Caption: Key considerations for handling 2-(4-Biphenyl)ethylamine safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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